Cas no 1496789-36-6 (2-amino-1-(3,4-difluorophenyl)propane-1,3-diol)

• Product Name: 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol
• CAS No: 1496789-36-6
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4602401
• PubChem ID: 66206159
• Update Time: 2025-07-18

2-amino-1-(3,4-difluorophenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol

• Inchi： 1S/C9H11F2NO2/c10-6-2-1-5(3-7(6)11)9(14)8(12)4-13/h1-3,8-9,13-14H,4,12H2
• InChI Key： AGMZTHCXWXPCFR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(O)C(N)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol

Comprehensive Overview of 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol (CAS No. 1496789-36-6)

2-amino-1-(3,4-difluorophenyl)propane-1,3-diol (CAS No. 1496789-36-6) is a fluorinated organic compound with a unique structural framework that has garnered significant attention in pharmaceutical and biochemical research. The presence of both amino and diol functional groups, combined with the 3,4-difluorophenyl moiety, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated compounds like 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound’s CAS No. 1496789-36-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the context of 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol is its role in central nervous system (CNS) drug development. The difluorophenyl group is known to enhance blood-brain barrier permeability, a critical factor for neuroactive compounds. This property has led to investigations into its use for neurodegenerative diseases and psychiatric disorders, areas where current therapies often face limitations in efficacy and safety.

From a synthetic chemistry perspective, the 1,3-diol moiety in CAS No. 1496789-36-6 offers opportunities for stereoselective transformations, a hot topic in asymmetric synthesis. Researchers are exploring its utility in constructing chiral building blocks, which are essential for developing enantiomerically pure drugs. This aligns with the pharmaceutical industry’s shift toward precision medicine, where tailored therapies require highly specific molecular architectures.

Environmental and green chemistry considerations also play a role in the discourse around 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol. The compound’s fluorine atoms, while beneficial for drug design, raise questions about biodegradability and ecotoxicology. As sustainability becomes a priority, scientists are investigating greener synthetic routes for such fluorinated intermediates, minimizing waste and energy consumption.

In summary, 2-amino-1-(3,4-difluorophenyl)propane-1,3-diol (CAS No. 1496789-36-6) represents a compelling case study at the intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific literature and industrial pipelines.